13,14-dihydro-15-keto Prostaglandin F2α
13,14-dihydro-15-keto Prostaglandin F2α
13,14-dihydro-15-keto-PGF2alpha is a prostaglandin Falpha obtained by formal oxidation of the 15-hydroxy group and hydrogenation of the 13,14-double bond of prostaglandin F2alpha. It has a role as a metabolite. It is a prostaglandins Falpha and a ketone. It derives from a prostaglandin F2alpha. It is a conjugate acid of a 13,14-dihydro-15-keto-PGF2alpha(1-).
13, 14-Dihydro-15-keto-PGF2alpha, also known as 15-keto-13, 14-dihydro-PGF2alpha or DHK-PGF2alpha, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 13, 14-dihydro-15-keto-PGF2alpha is considered to be an eicosanoid lipid molecule. 13, 14-Dihydro-15-keto-PGF2alpha is considered to be a practically insoluble (in water) and relatively neutral molecule. 13, 14-Dihydro-15-keto-PGF2alpha has been detected in multiple biofluids, such as blood and urine. Within the cell, 13, 14-dihydro-15-keto-PGF2alpha is primarily located in the membrane (predicted from logP) and cytoplasm. 13, 14-Dihydro-15-keto-PGF2alpha can be biosynthesized from prostaglandin F2ALPHA.
13, 14-Dihydro-15-keto-PGF2alpha, also known as 15-keto-13, 14-dihydro-PGF2alpha or DHK-PGF2alpha, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 13, 14-dihydro-15-keto-PGF2alpha is considered to be an eicosanoid lipid molecule. 13, 14-Dihydro-15-keto-PGF2alpha is considered to be a practically insoluble (in water) and relatively neutral molecule. 13, 14-Dihydro-15-keto-PGF2alpha has been detected in multiple biofluids, such as blood and urine. Within the cell, 13, 14-dihydro-15-keto-PGF2alpha is primarily located in the membrane (predicted from logP) and cytoplasm. 13, 14-Dihydro-15-keto-PGF2alpha can be biosynthesized from prostaglandin F2ALPHA.
Brand Name:
Vulcanchem
CAS No.:
27376-76-7
VCID:
VC0031656
InChI:
InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-19,22-23H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16-,17-,18+,19-/m1/s1
SMILES:
CCCCCC(=O)CCC1C(CC(C1CC=CCCCC(=O)O)O)O
Molecular Formula:
C20H34O5
Molecular Weight:
354.5 g/mol
13,14-dihydro-15-keto Prostaglandin F2α
CAS No.: 27376-76-7
Reference Standards
VCID: VC0031656
Molecular Formula: C20H34O5
Molecular Weight: 354.5 g/mol
| CAS No. | 27376-76-7 |
|---|---|
| Product Name | 13,14-dihydro-15-keto Prostaglandin F2α |
| Molecular Formula | C20H34O5 |
| Molecular Weight | 354.5 g/mol |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-(3-oxooctyl)cyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-19,22-23H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16-,17-,18+,19-/m1/s1 |
| Standard InChIKey | VKTIONYPMSCHQI-XAGFEHLVSA-N |
| Isomeric SMILES | CCCCCC(=O)CC[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)O)O)O |
| SMILES | CCCCCC(=O)CCC1C(CC(C1CC=CCCCC(=O)O)O)O |
| Canonical SMILES | CCCCCC(=O)CCC1C(CC(C1CC=CCCCC(=O)O)O)O |
| Appearance | Assay:≥95%A solution in methyl acetate |
| Physical Description | Solid |
| Description | 13,14-dihydro-15-keto-PGF2alpha is a prostaglandin Falpha obtained by formal oxidation of the 15-hydroxy group and hydrogenation of the 13,14-double bond of prostaglandin F2alpha. It has a role as a metabolite. It is a prostaglandins Falpha and a ketone. It derives from a prostaglandin F2alpha. It is a conjugate acid of a 13,14-dihydro-15-keto-PGF2alpha(1-). 13, 14-Dihydro-15-keto-PGF2alpha, also known as 15-keto-13, 14-dihydro-PGF2alpha or DHK-PGF2alpha, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, 13, 14-dihydro-15-keto-PGF2alpha is considered to be an eicosanoid lipid molecule. 13, 14-Dihydro-15-keto-PGF2alpha is considered to be a practically insoluble (in water) and relatively neutral molecule. 13, 14-Dihydro-15-keto-PGF2alpha has been detected in multiple biofluids, such as blood and urine. Within the cell, 13, 14-dihydro-15-keto-PGF2alpha is primarily located in the membrane (predicted from logP) and cytoplasm. 13, 14-Dihydro-15-keto-PGF2alpha can be biosynthesized from prostaglandin F2ALPHA. |
| Synonyms | 13,14-dihydro-15-keto-PGF2alpha 13,14-dihydro-15-ketoprostaglandin F 13,14-dihydro-15-ketoprostaglandin F2alpha 13,14-dihydro-15-oxoprostaglandin F 15-K-DH-PGF(2alpha) 15-keto-13,14-dihydro-PGF2alpha 15-keto-13,14-dihydro-prostaglandin F2alpha 15-keto-13,14-dihydroprostaglandin F2alpha 15-keto-dihydro-PGF2alpha DHK-PGF2alpha PGFM pulmonary metabolite-PGF2alpha |
| Reference | 1.Samuelsson, B.,Goldyne, M.,Granström, E., et al. Prostaglandins and thromboxanes. Annual Reviews of Biochemistry 47, 997-1029 (1978). |
| PubChem Compound | 5283039 |
| Last Modified | Nov 11 2021 |
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